1-[Chloro(4-fluorophenyl)phenylmethyl]-2-fluorobenzene
Overview
Description
“1-[Chloro(4-fluorophenyl)phenylmethyl]-2-fluorobenzene” is a heterocyclic organic compound . It has been used in the synthesis of a series of novel ®(-)-1-[(4-chlorophenyl)phenylmethyl]piperazine derivatives .
Synthesis Analysis
The compound has been used in the synthesis of a series of novel ®(-)-1-[(4-chlorophenyl)phenylmethyl]piperazine derivatives . These derivatives were designed, synthesized, and tested for in vivo anti-allergic activities .Molecular Structure Analysis
The molecular weight of “1-[Chloro(4-fluorophenyl)phenylmethyl]-2-fluorobenzene” is 314.756326 g/mol . Its molecular formula is C19H13ClF2 . The IUPAC Standard InChIKey is QMDUCVYRINJLBT-UHFFFAOYSA-N .Chemical Reactions Analysis
The compound has been used in the synthesis of a series of novel ®(-)-1-[(4-chlorophenyl)phenylmethyl]piperazine derivatives . These derivatives exhibited significant effects on both allergic asthma and allergic itching .Physical And Chemical Properties Analysis
The compound is a heterocyclic organic compound with a molecular weight of 314.756326 g/mol . It has a molecular formula of C19H13ClF2 . The IUPAC Standard InChIKey is QMDUCVYRINJLBT-UHFFFAOYSA-N .Mechanism of Action
While the specific mechanism of action for “1-[Chloro(4-fluorophenyl)phenylmethyl]-2-fluorobenzene” is not mentioned in the available resources, the synthesized piperazine derivatives have shown significant effects on both allergic asthma and allergic itching . This suggests that they may interact with H1 receptors, similar to other piperazine drugs .
properties
IUPAC Name |
1-[chloro-(2-fluorophenyl)-phenylmethyl]-4-fluorobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClF2/c20-19(14-6-2-1-3-7-14,15-10-12-16(21)13-11-15)17-8-4-5-9-18(17)22/h1-13H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMDUCVYRINJLBT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=C(C=C2)F)(C3=CC=CC=C3F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClF2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90561892 | |
Record name | 1-[Chloro(4-fluorophenyl)phenylmethyl]-2-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90561892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[Chloro(4-fluorophenyl)phenylmethyl]-2-fluorobenzene | |
CAS RN |
128092-75-1 | |
Record name | 1-[Chloro(4-fluorophenyl)phenylmethyl]-2-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90561892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.